1'-Isopropyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1'-propan-2-ylspiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-piperidine]
• InChI: InChI=1S/C13H22N4/c1-10(2)17-7-4-13(5-8-17)12-11(3-6-16-13)14-9-15-12/h9-10,16H,3-8H2,1-2H3,(H,14,15)
• InChI Key: SQIJZWSMTZEZOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2(CC1)C3=C(CCN2)NC=N3
• Molecular Formula: C13H22N4
• Molecular Weight: 234.34 g/mol

Description

The compound “1’-Isopropyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine]” is a chemical compound with the molecular weight of 234.34. The IUPAC name of this compound is 1’-isopropyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4’-piperidine].

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H22N4/c1-10(2)17-7-4-13(5-8-17)12-11(3-6-16-13)14-9-15-12/h9-10,16H,3-8H2,1-2H3, (H,14,15). This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.34. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Structural and Conformational Studies

1'-Isopropyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] and its derivatives have been a subject of interest in structural and conformational studies. For instance, a series of tropane-3-spiro-4'(5')-imidazolines, which are structurally related, were synthesized and analyzed using NMR spectroscopy and X-ray diffraction. These studies help in understanding the preferred conformations of such compounds in solution and solid state, contributing significantly to the field of organic chemistry and molecular modeling (Whelan et al., 1995).

Synthesis and Chemical Reactions

The compound has been involved in various synthetic processes and chemical reactions. For example, it has been used in visible-light-promoted C(sp3)-C(sp2) cross-dehydrogenative coupling processes, demonstrating its utility in creating novel organic compounds. These methodologies are crucial for developing new chemical entities with potential applications in pharmaceuticals and material science (Kibriya et al., 2018).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been explored for their potential as therapeutic agents. The imidazo[1,2-a]pyridine scaffold, which is part of the compound's structure, has been noted for its broad range of applications in medicinal chemistry, including anticancer, antimicrobial, and antiviral activities. This highlights the compound's significance in drug discovery and development (Deep et al., 2016).

Biological Screening and Potential Drug-Like Chemical Libraries

The compound and its derivatives have been used in the synthesis of novel heterocyclic compounds for biological screening. This process is vital for constructing potential drug-like chemical libraries, which are essential in the search for new therapeutic agents. These efforts contribute significantly to the advancement of pharmaceutical sciences and the discovery of new drugs (Kumar et al., 2009).